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Compound Name: Ethynyl Estradiol-d4

Cat. No.: B602636

An In-Depth Technical Guide to Ethynyl
Estradiol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethynyl Estradiol-d4 is a deuterated analog of Ethynyl Estradiol, a synthetic estrogen widely
used in oral contraceptives.[1] The incorporation of four deuterium atoms at specific positions
enhances its utility as an internal standard in quantitative bioanalytical methods, particularly in
liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3][4] This guide provides a
comprehensive overview of the chemical properties, synthesis, and analytical applications of
Ethynyl Estradiol-d4, with a focus on its role in enhancing the accuracy and precision of
ethinyl estradiol quantification in biological matrices.

Chemical Properties

Ethynyl Estradiol-d4 is specifically labeled with deuterium at the 2, 4, 16, and 16 positions of
the estradiol steroid nucleus.[5][6] This isotopic labeling results in a molecule with a higher
molecular weight than its non-deuterated counterpart, allowing for its differentiation in mass
spectrometric analysis. The key chemical and physical properties are summarized in the table
below.
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Property Value Reference

(17a)-19-Norpregna-1,3,5(10)-
Chemical Name trien-20-yne-2,4,16,16-d4- [1]
3,17-diol

17a-Ethynylestradiol-d4,
Synonyms _ _ [6]
Ethinylestradiol-d4

Molecular Formula C20H20D402 [6]
Molecular Weight 300.43 g/mol [6]
CAS Number 350820-06-3 [6]
Appearance White to off-white solid

Purity Typically >98% [6]

Store at room temperature,
Storage protected from light and [6]

moisture.

Chemical Structure

The chemical structure of Ethynyl Estradiol-d4, with the deuterium atoms highlighted, is
depicted below.
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2,4-d2-Estrone
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Sample Preparation

Biological Sample (e.g., Plasma)

Spike with Ethynyl Estradiol-d4 (Internal Standard)

Solid Phase Extraction (SPE) or
Liquid-Liquid Extraction (LLE)

Derivatization (optional, e.g., with Dansyl Chloride)

Reconstitution in Mobile Phase

LC-MS/MSS Analysis

UPLC/HPLC Separation

Tandem Mass Spectrometry (MRM Mode)

Peak Area Integration

Calculate Analyte/IS Peak Area Ratio

Quantification using Calibration Curve

Final Concentration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b602636?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (17alpha)-19-Norpregna-1,3,5(10)-trien-20-yne-2,4,16,16-d4-3,17-diol | C20H2402 | CID
45039155 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. ijpsr.com [ijpsr.com]

o 3. Development and validation of a high-sensitivity liquid chromatography/tandem mass
spectrometry (LC/MS/MS) method with chemical derivatization for the determination of
ethinyl estradiol in human plasma - PubMed [pubmed.ncbi.nim.nih.gov]

o 4. researchgate.net [researchgate.net]

» 5. Estradiol, Estrone and Ethinyl Estradiol Metabolism Studied by High Resolution LC-
MS/MS Using Stable Isotope Labeling and Trapping of Reactive Metabolites - PMC
[pmc.ncbi.nlm.nih.gov]

DLM-4691-0.01 [isotope.com]

« To cite this document: BenchChem. [What is Ethynyl Estradiol-d4 and its chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602636#what-is-ethynyl-estradiol-d4-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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